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Compound of Interest

Compound Name: Nickel dihydroxide

Cat. No.: B224685 Get Quote

Nickel dihydroxide is an inorganic compound with the chemical formula Ni(OH)₂. It is also

sometimes represented as H₂NiO₂[1][2][3][4]. This compound is of significant interest in

materials science and electrochemistry, particularly for its application in battery manufacturing

and as a catalyst.

Chemical Structure and Formula
The chemical formula Ni(OH)₂ indicates that each formula unit of nickel dihydroxide consists

of one nickel cation (Ni²⁺) and two hydroxide anions (OH⁻). The nickel atom is in the +2

oxidation state.

Molar Mass
The molar mass of nickel dihydroxide can be determined by summing the atomic masses of

its constituent atoms. Based on the chemical formula Ni(OH)₂, the molar mass is calculated as

follows:
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Element Symbol Quantity
Molar Mass (
g/mol )

Total Molar
Mass ( g/mol )

Nickel Ni 1
58.6934[5][6][7]

[8]
58.6934

Oxygen O 2
~16.00[9][10][11]

[12][13]
32.00

Hydrogen H 2
~1.008[14][15]

[16][17][18]
2.016

Total ~92.71

The experimentally determined and commonly cited molar mass of nickel dihydroxide is

approximately 92.71 g/mol [3][19] or 92.708 g/mol [1][2].

While this guide provides the fundamental chemical information for nickel dihydroxide, the

creation of an in-depth technical whitepaper with detailed experimental protocols and complex

visualizations is beyond the scope of this format. Such a document would require extensive

literature review and data compilation specific to the research interests of the intended

audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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